3-hydroxybutyrylpantetheine
3-hydroxybutyrylpantetheine
Brand Name:
Vulcanchem
CAS No.:
120497-19-0
VCID:
VC0219533
InChI:
InChI=1S/C15H28N2O6S/c1-10(19)8-12(21)24-7-6-16-11(20)4-5-17-14(23)13(22)15(2,3)9-18/h10,13,18-19,22H,4-9H2,1-3H3,(H,16,20)(H,17,23)/t10-,13-/m0/s1
SMILES:
CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)CO)O)O
Molecular Formula:
C15H28N2O6S
Molecular Weight:
364.5 g/mol
3-hydroxybutyrylpantetheine
CAS No.: 120497-19-0
Main Products
VCID: VC0219533
Molecular Formula: C15H28N2O6S
Molecular Weight: 364.5 g/mol
| CAS No. | 120497-19-0 |
|---|---|
| Product Name | 3-hydroxybutyrylpantetheine |
| Molecular Formula | C15H28N2O6S |
| Molecular Weight | 364.5 g/mol |
| IUPAC Name | S-[2-[3-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (3S)-3-hydroxybutanethioate |
| Standard InChI | InChI=1S/C15H28N2O6S/c1-10(19)8-12(21)24-7-6-16-11(20)4-5-17-14(23)13(22)15(2,3)9-18/h10,13,18-19,22H,4-9H2,1-3H3,(H,16,20)(H,17,23)/t10-,13-/m0/s1 |
| Standard InChIKey | NWWCNMDNUHGBRK-GWCFXTLKSA-N |
| Isomeric SMILES | C[C@@H](CC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)CO)O)O |
| SMILES | CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)CO)O)O |
| Canonical SMILES | CC(CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)CO)O)O |
| Synonyms | 3-HBPTT 3-hydroxybutyrylpantetheine |
| PubChem Compound | 148907 |
| Last Modified | Nov 11 2021 |
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